![molecular formula C15H15NO B1392243 4-(4-Ethylbenzoyl)-2-methylpyridine CAS No. 1187171-27-2](/img/structure/B1392243.png)
4-(4-Ethylbenzoyl)-2-methylpyridine
Overview
Description
“4-Ethylbenzoyl chloride” is a chemical compound with the molecular formula C9H9ClO . It is used in various chemical reactions . “2-(4-Ethylbenzoyl)benzoic acid” is a white to beige powder that is not soluble in water but can be dissolved in benzene and toluene .
Synthesis Analysis
The synthesis of “2-(4-Ethylbenzoyl)benzoic acid” was performed under atmospheric pressure in a three-necked flask . A new dibutyltin(IV) carboxylate with 2-(4-ethylbenzoyl)benzoic acid was synthesized and characterized by elemental analysis, IR, 1H, 13C, 119Sn NMR spectroscopy .
Molecular Structure Analysis
The molecular weight of “4-Ethylbenzoyl chloride” is 168.62 g/mol . The structure of a new dibutyltin(IV) carboxylate with 2-(4-ethylbenzoyl)benzoic acid was analyzed by X-ray crystallography diffraction analysis .
Chemical Reactions Analysis
The dehydration of “2-(4-Ethylbenzoyl)-benzoic acid” was performed under atmospheric pressure in a three-necked flask .
Physical And Chemical Properties Analysis
“4-Ethylbenzoyl chloride” has a density of 1.1±0.1 g/cm3, a boiling point of 235.4±19.0 °C at 760 mmHg, and a flash point of 99.6±14.6 °C .
Scientific Research Applications
1. Hydrogen Bonded Supramolecular Association
Research on similar compounds, such as 2-amino-4-methylpyridinium salts with various benzoic acids, indicates the potential of 4-(4-Ethylbenzoyl)-2-methylpyridine in forming supramolecular associations. These compounds demonstrate strong noncovalent interactions, particularly hydrogen bonding, which could be relevant for the development of molecular frameworks in materials science (Khalib et al., 2014).
2. Oxidative Coupling and Synthetic Applications
Studies on the oxidative coupling of related pyridine derivatives, such as 5-ethenyl-4-methyl-3-pyridinecarbonitrile, reveal applications in synthetic chemistry. These reactions can lead to the formation of various complex molecules, potentially including this compound, and their derivatives can be utilized in alkaloid synthesis (Jahangir et al., 1990).
3. Crystallographic Studies
The redetermination of crystal structures, like that of 4-methylpyridinium 4-aminobenzoate, suggests that compounds structurally similar to this compound could have significance in crystallography. Such studies can enhance the understanding of molecular interactions and crystal packing, which are crucial in the design of new materials (Fábry, 2017).
4. Electrospray Mass Spectrometry
Research on N-linked carbohydrates derivatized at the reducing terminus with compounds like 2-aminopyridine shows relevance in analytical chemistry. These derivatives aid in enhancing mass spectrometric analysis, suggesting that this compound could potentially serve in similar analytical applications (Harvey, 2000).
5. Luminescence and Thermal Decomposition
Studies on lanthanide complexes with 4-ethylbenzoic acid and terpyridine reveal potential applications of this compound in the field of luminescence and thermal decomposition. Such research is significant for developing new luminescent materials and understanding their thermal behavior (Huo et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-(4-Ethylbenzoyl)-2-methylpyridine is the ecdysteroid receptors (EcRs) . These receptors are involved in the process of insect molting, and the compound acts as an agonist, mimicking the natural insect molting hormones or ecdysteroids .
Mode of Action
This compound interacts with its targets, the ecdysteroid receptors, by true competitive binding . This interaction mimics the ecdysteroid mode of action, leading to a novel mode of action based on more insect-specific biochemical sites .
Biochemical Pathways
The compound affects the biochemical pathways related to insect growth and development. By mimicking the ecdysteroid mode of action, it induces premature molting in larvae . This action disrupts the normal growth and development of the insect, leading to its death .
Pharmacokinetics
Similar compounds in this class are known for their high selectivity for the targeted pests and low toxicity otherwise .
Result of Action
The result of the compound’s action is the induction of a premature, abnormal, and lethal larval molt . This leads to the death of the insect, making the compound an effective insecticide .
properties
IUPAC Name |
(4-ethylphenyl)-(2-methylpyridin-4-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO/c1-3-12-4-6-13(7-5-12)15(17)14-8-9-16-11(2)10-14/h4-10H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKDKWUIOGMGHQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C2=CC(=NC=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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